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Compound of Interest

Compound Name: Alloc-Leu-OH.DCHA

Cat. No.: B1516135

Get Quote

Alloc-Leu-OH.DCHA is not merely a benign amino acid derivative; it is a salt complex

containing Dicyclohexylamine (DCHA), a corrosive and environmentally toxic secondary amine.

[1] While the Alloc-protected leucine component is relatively stable, the DCHA counter-ion

dictates the hazardous waste classification and handling rigor.

Core Hazard Directive:

Primary Risk: Corrosivity (Skin/Eye) and Acute Aquatic Toxicity.[1]

Hidden Risk: Formation of carcinogenic nitrosamines if mixed with nitrosating agents (e.g.,

sodium nitrite, nitric acid).

Disposal Method: High-temperature incineration via a licensed hazardous waste contractor.

[1] Do not discharge to sewer.[1]
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Property Specification

Chemical Name
N-Allyloxycarbonyl-L-leucine

dicyclohexylammonium salt

CAS Number
110661-35-3 (Salt) / 101-83-7 (DCHA

component)

Molecular Formula

GHS Classification
Corrosive (Cat 1B), Acute Tox (Oral/Dermal),

Aquatic Acute 1

UN Number
UN 2565 (Dicyclohexylamine) or UN 3263

(Corrosive solid, basic, organic, n.o.s.)[1][2]

RCRA Waste Code
D002 (Corrosive) - Check local state variations

for amine listings

Signal Word DANGER

Pre-Disposal Segregation Strategy
Effective disposal begins with chemical segregation. Inappropriate mixing of DCHA salts can

lead to exothermic runaway reactions or toxic gas evolution.

The "Nitrosamine Rule": As a secondary amine, DCHA can react with nitrosating agents

(nitrites, nitrous acid, nitrogen oxides) to form N-nitrosodicyclohexylamine, a potent carcinogen.

[1] You must strictly segregate this waste from any nitric acid or nitrite waste streams.

Segregation Logic Diagram The following decision tree illustrates the critical segregation steps

required before the chemical enters the waste container.
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Waste: Alloc-Leu-OH.DCHA

Physical State?

Solid (Powder/Crystal) Solution (Mother Liquor)

Bin: Corrosive Solids
(Basic/Organic)

Direct Disposal

Contains Oxidizers/Nitrites?

pH < 7 (Acidic)?

No

SEGREGATE STRICTLY
(Do Not Mix)

Yes (Critical Risk)

NEUTRALIZE
(Add weak base to pH 8-10)

Yes

Bin: Basic Organic Waste
(Non-Halogenated)

No (Already Basic)

Click to download full resolution via product page

Figure 1: Decision matrix for segregating Alloc-Leu-OH.DCHA waste streams to prevent

incompatibility reactions.

Detailed Disposal Protocols
Scenario A: Disposal of Excess Solid Reagent
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Context: Expired shelf-life or contaminated solid material.[1]

Container Selection: Use a High-Density Polyethylene (HDPE) wide-mouth jar.[1] Glass is

acceptable but poses a breakage risk for corrosive solids.

Labeling: Mark the container clearly with "Hazardous Waste - Corrosive Solid, Basic,

Organic." Explicitly list "Dicyclohexylamine Salt."

Packing: Double-bag the primary container in a clear polyethylene bag before placing it in

the waste drum. This secondary containment protects waste handlers from dust inhalation.

Disposal Route: Incineration. The Alloc group and the amino acid backbone combust clean,

while the amine requires scrubbers for

management at the facility.

Scenario B: Disposal of Synthesis Mother Liquors
Context: Waste solvent remaining after filtering the Alloc-Leu-OH.DCHA precipitate.[1]

Solvent Compatibility: Ensure the carrier solvent (often Ethyl Acetate or Ether) is compatible

with the "Non-Halogenated Organic" waste stream.

pH Verification: Check the pH of the waste solution.

If Acidic:[1] The DCHA will exist as a protonated salt (highly soluble).

If Basic: Free DCHA liquid may be present (corrosive, penetrating odor).

Consolidation: Pour into the "Basic Organic Waste" carboy.

CRITICAL: Do not pour into "Acid Waste" carboys. The heat of neutralization can

pressurize the container, and sudden precipitation of the salt may clog the container

opening.

Scenario C: DCHA Removal (Salt Liberation Pre-
treatment)
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Context: If you need to separate the toxic DCHA from the amino acid before disposal to reduce

bulk toxicity.[1]

This standard laboratory protocol converts the salt into two distinct streams:

Suspend the salt in Ethyl Acetate (EtOAc) and water.[1]

Acidify with dilute

or

(Phosphoric acid) to pH 2-3.

Extract:

Organic Layer:[1] Contains Alloc-Leu-OH (free acid).[1] Dispose of as standard organic

waste (low hazard).

Aqueous Layer:[1] Contains Dicyclohexylammonium phosphate/sulfate.[1] This is the toxic

stream. It must be labeled "Aqueous Acidic Waste with Toxic Amines" and sent for

treatment.

Emergency Spill Response Workflow
In the event of a benchtop spill, the high viscosity of DCHA (if liberated) or the fine dust of the

salt requires immediate containment to prevent respiratory exposure.

1. ASSESS
Isolate Area

Check Ventilation

2. PPE UP
Nitrile Gloves (Double)

Resp. Protection (P100)

3. CONTAIN
Cover with Dry Sand

or Vermiculite

4. COLLECT
Scoop into HDPE Pail
Do NOT sweep (Dust)

5. DECONTAMINATE
Wipe with dilute acetic acid

then soap/water

Click to download full resolution via product page

Figure 2: Step-by-step spill response protocol minimizing respiratory and dermal exposure

risks.

Spill Cleanup Notes:
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Do not use water initially.[1][3] Water dissolves the salt and spreads the DCHA contamination

over a larger surface area. Use dry absorbents first.

Decontamination: After solid removal, wipe the surface with 1-2% dilute acetic acid (vinegar)

to neutralize residual amine traces, followed by a soap and water wash.[1]

Ecological Justification for Strict Compliance
Why is "down the drain" disposal strictly prohibited?

Aquatic Toxicity: Dicyclohexylamine is classified as Aquatic Acute 1.[1][4] It is highly toxic to

fish and daphnia (

approx. 12-62 mg/L).[1] Municipal water treatment plants are not designed to degrade these
specific cyclic amines efficiently.

Bioaccumulation: DCHA has a high potential for bioconcentration in aquatic organisms.[1]

Regulatory Liability: Discharge of amine salts violates the Clean Water Act (US) and

comparable EU regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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